2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(3,5-dimethylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C19H23NOS/c1-13-5-14(2)8-17(7-13)11-22-12-19(21)20-18-9-15(3)6-16(4)10-18/h5-10H,11-12H2,1-4H3,(H,20,21)
• InChI Key: AGLCIMVYIZLNJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CSCC(=O)NC2=CC(=CC(=C2)C)C)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide, also known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMBA is a thioamide compound, which means it contains a sulfur atom bonded to a nitrogen atom in its chemical structure.

Mechanism of Action

The exact mechanism of action of 2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide is not fully understood, but it is thought to work by inhibiting various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. This compound has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can cause cellular damage and contribute to disease progression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, scavenging free radicals, and inhibiting cell proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has been found to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide in lab experiments is its well-characterized chemical structure and mechanism of action, which allows for precise control of experimental conditions. However, one limitation is that this compound is a synthetic compound, which may limit its translational potential to clinical settings.

Future Directions

There are several future directions for research on 2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide. One area of interest is the development of this compound derivatives with improved efficacy and reduced toxicity. Another area of research is the investigation of this compound in combination with other compounds or therapies for enhanced anticancer or anti-inflammatory effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide can be synthesized using a multi-step process involving the reaction of 3,5-dimethylbenzyl chloride with thiourea, followed by the reaction of the resulting intermediate with 3,5-dimethylphenylacetyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-[(3,5-dimethylbenzyl)thio]-N-(3,5-dimethylphenyl)acetamide has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. This compound has also been investigated for its potential use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.